3-bromo-4-ethynylaniline
Description
3-bromo-4-ethynylaniline is a chemical compound with the molecular formula C8H6BrN . It has a molecular weight of 196.05 . It is a solid substance and is used for research and development purposes .
Molecular Structure Analysis
The InChI code for 3-bromo-4-ethynylaniline is 1S/C8H6BrN/c1-2-6-3-4-7(10)5-8(6)9/h1,3-5H,10H2 . This code provides a standard way to encode the compound’s molecular structure.Safety and Hazards
3-bromo-4-ethynylaniline is considered hazardous . It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335 , indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and that it may cause skin and eye irritation and respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-ethynylaniline involves the bromination of 4-ethynylaniline followed by purification and isolation of the desired product.", "Starting Materials": [ "4-ethynylaniline", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Ice", "Water" ], "Reaction": [ "Step 1: Dissolve 4-ethynylaniline in hydrochloric acid and cool the solution on ice.", "Step 2: Slowly add bromine to the solution while stirring until the solution turns yellow.", "Step 3: Add sodium hydroxide to the solution to neutralize the acid and form a precipitate.", "Step 4: Collect the precipitate by filtration and wash with water.", "Step 5: Recrystallize the product from a suitable solvent to obtain pure 3-bromo-4-ethynylaniline." ] } | |
CAS RN |
1260808-72-7 |
Product Name |
3-bromo-4-ethynylaniline |
Molecular Formula |
C8H6BrN |
Molecular Weight |
196 |
Purity |
95 |
Origin of Product |
United States |
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![2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethan-1-ol](/img/structure/B6250877.png)